Cas no 17696-64-9 (sec-Butyl Chloroacetate)
sec-Butyl Chloroacetate structure
Product Name:sec-Butyl Chloroacetate
CAS No:17696-64-9
MF:C6H11ClO2
MW:150.603341341019
CID:182375
PubChem ID:275609
Update Time:2025-07-28
sec-Butyl Chloroacetate Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2-chloro-,1-methylpropyl ester
- butan-2-yl 2-chloroacetate
- Chloroacetic acid, 2-butyl ester
- Sec butyl chloroacetate
- SCHEMBL9517691
- EC 691-865-9
- DTXSID80298322
- NSC122557
- Sec-butyl chloroacetate
- chloro-acetic acid sec-butyl ester
- chloro-acetic acid s-butyl ester
- AKOS006387747
- NS00006215
- MCUHSYTVMNEJFT-UHFFFAOYSA-N
- Acetic acid, chloro-, 1-methylpropyl ester
- NSC 122557
- NSC-122557
- 17696-64-9
- Sec-butyl chloroacetate #
- sec-Butyl Chloroacetate
-
- Inchi: 1S/C6H11ClO2/c1-3-5(2)9-6(8)4-7/h5H,3-4H2,1-2H3
- InChI Key: MCUHSYTVMNEJFT-UHFFFAOYSA-N
- SMILES: ClCC(=O)OC(C)CC
Computed Properties
- Exact Mass: 150.04483
- Monoisotopic Mass: 150.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.0600
- Boiling Point: 207.14°C (rough estimate)
- Refractive Index: 1.4251 (estimate)
- PSA: 26.3
- LogP: 1.56690
sec-Butyl Chloroacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B736890-100mg |
sec-Butyl Chloroacetate |
17696-64-9 | 100mg |
$ 253.00 | 2023-04-18 | ||
| TRC | B736890-250mg |
sec-Butyl Chloroacetate |
17696-64-9 | 250mg |
$ 540.00 | 2023-04-18 | ||
| TRC | B736890-500mg |
sec-Butyl Chloroacetate |
17696-64-9 | 500mg |
$ 800.00 | 2023-09-08 | ||
| TRC | B736890-1g |
sec-Butyl Chloroacetate |
17696-64-9 | 1g |
$ 1590.00 | 2022-06-06 | ||
| TRC | B736890-1000mg |
sec-Butyl Chloroacetate |
17696-64-9 | 1g |
$ 1918.00 | 2023-04-18 |
sec-Butyl Chloroacetate Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
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